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Compound of Interest

Compound Name: 4-Bromo-1-chloro-2-ethylbenzene

Cat. No.: B1519923

An In-depth Technical Guide to 4-Bromo-1-chloro-2-ethylbenzene

This technical guide provides comprehensive information on 4-Bromo-1-chloro-2-
ethylbenzene, including its nomenclature, chemical and physical properties, a detailed
experimental protocol for its synthesis, and a visual representation of the synthetic workflow.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

IUPAC Name and Synonyms

The unequivocally recognized IUPAC name for the compound is 4-bromo-1-chloro-2-
ethylbenzene[1][2][3].

The compound is also known by a variety of synonyms, which are listed below:

5-Bromo-2-chloroethylbenzene[1][3]

Benzene, 4-bromo-1-chloro-2-ethyl-[1][4]

4-bromo-1-chloro-2-ethyl benzene[1][3]

4-Bromo-1-chloro-2-ethyl-benzene[1][3]

1-Bromo-4-chloro-3-ethylbenzene[4]
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e AKOS016000232[1]

e CS-0296578[1]

e DTXCID20607954[1]

o DTXSID90657204[1]

o E89498[1]

« EN300-112057[1]

e F037719[1]

e ILQNJGBEXZUYOI-UHFFFAOYSA-N[1]
« MFCD00672954[1]

e PS-11894[1]

o RefChem:290469[1]

e SCHEMBL29426994[1]
« SCHEMBL43286[1]

e SY064862[1]

Quantitative Data

The key physical and chemical properties of 4-Bromo-1-chloro-2-ethylbenzene are
summarized in the tables below for easy reference and comparison.

Table 1: Chemical Identifiers
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Identifier Value Reference
CAS Number 289039-22-1 [1]
PubChem CID 44119401 [1]
Molecular Formula CsHsBrCl [1][5]
Molecular Weight 219.51 g/mol [5]

InChi Key ILONJGBEXZUYOI- o

UHFFFAOYSA-N

Canonical SMILES CCC1=C(C=CC(=C1)BnCI [1]

Table 2: Physical and Chemical Properties

Property Value Reference
Appearance Clear, colorless liquid [2][5][6]
Purity >95% - >98.0% [2][5]
Boiling Point 235.1 °C at 760 mmHg [4]

Density 1.459 g/cm3 [4]
Refractive Index 1.5650-1.5690 @ 20 °C [2]

Flash Point 116.2 °C [4]

Vapor Pressure 0.0778 mmHg at 25°C [4]

XLogP3 3.66490 [4]

Experimental Protocol: Synthesis of 4-Bromo-1-
chloro-2-ethylbenzene

The synthesis of 4-Bromo-1-chloro-2-ethylbenzene can be achieved via the electrophilic
bromination of 1-chloro-2-ethylbenzene. The ethyl group is an ortho-, para-director and the
chloro group is also an ortho-, para-director. In this case, the para position to the ethyl group
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and meta to the chloro group is the most sterically accessible and electronically favorable
position for substitution.

Materials:

1-Chloro-2-ethylbenzene

e N-Bromosuccinimide (NBS)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Dichloromethane (CH2Cl2)

e Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e |ce bath

e Separatory funnel

e Rotary evaporator

« Silica gel for column chromatography

o Hexane and Ethyl acetate for chromatography

Procedure:

e Reaction Setup: In a fume hood, a dry 250 mL round-bottom flask equipped with a magnetic
stir bar is charged with 1-chloro-2-ethylbenzene (1 equivalent).
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o Acid Addition: To the stirred starting material, add concentrated sulfuric acid (approximately
4-5 mL per gram of 1-chloro-2-ethylbenzene) dropwise. An ice bath can be used to maintain
the temperature below 20°C.

» Addition of Brominating Agent: Once the 1-chloro-2-ethylbenzene has fully dissolved, add N-
Bromosuccinimide (1.05 equivalents) portion-wise over 30 minutes, ensuring the
temperature does not exceed 25°C.

o Reaction: Allow the reaction mixture to stir at room temperature for 2-4 hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

e Quenching: Upon completion, the reaction mixture is carefully poured into a beaker
containing crushed ice and water.

o Extraction: The aqueous mixture is transferred to a separatory funnel and extracted three
times with dichloromethane.

e Washing: The combined organic layers are washed sequentially with water, saturated
sodium bicarbonate solution, and brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude product.

 Purification: The crude product is purified by column chromatography on silica gel using a
hexane/ethyl acetate gradient to afford pure 4-Bromo-1-chloro-2-ethylbenzene.

Mandatory Visualization

The following diagram illustrates the synthetic workflow for the preparation of 4-Bromo-1-
chloro-2-ethylbenzene.
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Caption: Synthetic workflow for 4-Bromo-1-chloro-2-ethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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